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Sirtuin 5 (SIRTYS) is a crucial NAD+-dependent deacylase primarily located in the mitochondria.
[1][2][3] It plays a significant role in regulating cellular metabolism by removing succinyl,
malonyl, and glutaryl groups from lysine residues on target proteins.[3][4][5][6] This enzymatic
activity modulates key metabolic pathways, including the urea cycle, fatty acid oxidation, and
glycolysis.[1][3][7][8] The study of SIRT5 protein interactions through techniques like
immunoprecipitation (IP) is vital for understanding its role in metabolic disorders and
developing potential therapeutic interventions.[9]

This document provides detailed protocols for the immunoprecipitation of endogenous and
tagged SIRT5, along with data presentation guidelines and visual workflows to assist
researchers in their investigations.

Data Presentation: SIRT5 Interacting Proteins and
Substrates

Quantitative proteomics following immunoprecipitation is a powerful method to identify SIRT5
substrates and interacting partners. The data can be presented in tables to clearly summarize
the findings.

Table 1: SIRT5-Regulated Malonylated Proteins in Mouse Liver
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This table showcases a selection of proteins identified with significantly increased malonylation

in SIRT5 knockout (Sirt5-/-) mice, suggesting they are targets of SIRT5's demalonylase activity.

[8]

. Fold Change .
Protein Gene Symbol . Function
(Sirt5-/- | WT)

Glyceraldehyde-3-
phosphate GAPDH >1.5 Glycolysis
dehydrogenase
Aldolase B ALDOB >1.5 Glycolysis
Pyruvate kinase PKM >1.5 Glycolysis
Enolase 1 ENO1 >1.5 Glycolysis
Carbamoyl-phosphate

CPS1 >1.5 Urea Cycle
synthase 1
Ornithine

OoTC >1.5 Urea Cycle
transcarbamylase
Argininosuccinate

ASS1 >1.5 Urea Cycle

synthase

Table 2: Commercially Available Antibodies for SIRT5 Immunoprecipitation

Selecting a validated antibody is critical for successful immunoprecipitation.
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. Antibody Recommended
Provider Type o
Name/Clone Dilution for IP

) ) 1/30 dilution (e.g., 2
Anti-SIRT5 antibody ) )
Abcam Rabbit Monoclonal pg in 0.35 mg of
[EPR23787-116]

lysate)
) SIRT5 antibody ) 4 ug in 6000 pg of
Proteintech Rabbit Polyclonal
(15122-1-AP) lysate[10]
Not specified,
Santa Cruz ] ] )
) SIRT5 Antibody (G-2) Mouse Monoclonal available conjugated
Biotechnology
to agarose for IP[11]
] ) ) ) Recommended
Cell Signaling SirT5 (D8C3) Rabbit ) o )
Rabbit Monoclonal dilution available on
Technology mAb #8782

product datasheet[12]

Signaling Pathway: SIRT5 Regulation of the Urea
Cycle

SIRT5 is a key regulator of the urea cycle, a vital metabolic pathway for detoxifying ammonia. It
achieves this by deacylating and activating carbamoyl phosphate synthetase 1 (CPS1), the
rate-limiting enzyme in this pathway.[4][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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